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Compound of Interest

Compound Name: Hexaamminenickel(II) bromide

Cat. No.: B7802453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of hexaamminenickel(II)
bromide, a coordination compound of interest in various chemical research and development

applications. This document details its chemical identity, including CAS number and

nomenclature, summarizes its key physicochemical properties, and provides a detailed

experimental protocol for its synthesis.

Chemical Identification and Nomenclature
Hexaamminenickel(II) bromide is an inorganic coordination complex. The central metal atom

is nickel in its +2 oxidation state, which is coordinated to six ammonia (NH₃) ligands. The

positive charge of the complex cation, [Ni(NH₃)₆]²⁺, is balanced by two bromide anions.

The Chemical Abstracts Service (CAS) has assigned the number 13601-55-3 to

hexaamminenickel(II) bromide.[1][2] This unique identifier is crucial for unambiguous

identification in databases and literature.

The systematic nomenclature for this compound, following IUPAC guidelines, is

hexaamminenickel(II) bromide. The prefix "hexaammine" indicates the presence of six

ammonia ligands, "nickel(II)" specifies the central metal and its oxidation state, and "bromide"

is the name of the counter-anion.
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Structural and Chemical Formula
The chemical formula of hexaamminenickel(II) bromide is [Ni(NH₃)₆]Br₂. This formula

explicitly shows the coordination of the six ammonia molecules to the nickel ion within the

complex cation and the presence of two bromide ions.

Below is a diagram illustrating the relationship between the compound's name, its chemical

formula, and its constituent parts.
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Hexaamminenickel(II) Bromide

CAS: 13601-55-3 Formula: [Ni(NH₃)₆]Br₂

Cation: [Ni(NH₃)₆]²⁺ Anion: Br⁻

x 2

Nickel(II) ion (Ni²⁺)

Central atom

Ammonia (NH₃)

x 6 Ligands

Bromide ion (Br⁻)
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Preparation

Isolation

Dissolve NiBr₂·6H₂O in water

Add excess concentrated NH₃

Cool in ice bath

Vacuum filtration

Wash with cold ethanol

Air dry

[Ni(NH₃)₆]Br₂ crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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